Cas no 31055-19-3 (3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester)

3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester is a versatile heterocyclic compound featuring a pyrazole core functionalized with formylamino and ethyl ester groups. This structure lends itself to applications in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization, while the formylamino group offers a reactive site for condensation or cyclization reactions. Its well-defined molecular architecture makes it valuable for constructing complex nitrogen-containing frameworks. The compound is typically characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its utility in medicinal chemistry stems from its ability to serve as a precursor for biologically active pyrazole derivatives.
3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester structure
31055-19-3 structure
Product Name:3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester
CAS No:31055-19-3
MF:C7H9N3O3
MW:183.164661169052
CID:823919
PubChem ID:13926581
Update Time:2025-05-21

3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(formylamino)-1H-pyrazole-4-carboxylate
    • 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester
    • ALSTERPAULLONE
    • Ethyl 5-formamido-1H-pyrazole-4-carboxylate
    • 3-Formamidopyrazole-4-carboxylic Acid Ethyl Ester
    • Allopurinol Impurity E
    • Allopurinol Related CoMpound E
    • Ethyl 3-(Formylamino)-1H-pyrazole-4-carboxylate
    • UNII-S14QI5149O
    • 31055-19-3
    • DTXSID10185014
    • DTXCID20107505
    • Q27288427
    • VAEIHNPPOAVFAR-UHFFFAOYSA-N
    • DB-254709
    • 3-formamido-4-ethoxycarbonylpyrazole
    • S14QI5149O
    • Allopurinol Imp. E (EP); Allopurinol USP Related Compound E; Allopurinol USP RC E; Ethyl 5-(Formylamino)-1H-pyrazole-4-carboxylate; Allopurinol Related Compound E; Allopurinol Impurity E
    • ALLOPURINOL IMPURITY E (EP IMPURITY)
    • ETHYL 3-FORMAMIDO-1H-PYRAZOLE-4-CARBOXYLATE
    • Allopurinol impurity E [EP]
    • 1H-Pyrazole-4-carboxylic acid, 3-(formylamino)-, ethyl ester
    • Pyrazole-4-carboxylic acid, 3-formamido-, ethyl ester
    • ALLOPURINOL IMPURITY E [EP IMPURITY]
    • Inchi: 1S/C7H9N3O3/c1-2-13-7(12)5-3-9-10-6(5)8-4-11/h3-4H,2H2,1H3,(H2,8,9,10,11)
    • InChI Key: VAEIHNPPOAVFAR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NNC=1NC=O)=O

Computed Properties

  • Exact Mass: 183.06400
  • Monoisotopic Mass: 183.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 483.2±30.0 °C at 760 mmHg
  • Flash Point: 246.0±24.6 °C
  • PSA: 87.57000
  • LogP: 0.80420
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester Security Information

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3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd
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(CAS:31055-19-3)Ethyl 5-formylamino-1H-pyrazole-4-carboxylate
Order Number:LZ0092
Stock Status:in Stock
Quantity:100mg
Purity:97%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:11
Price ($):inquiry
Email:1010771219@qq.com

Additional information on 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester

Compound CAS No. 31055-19-3: 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester

The compound with CAS No. 31055-19-3, commonly referred to as 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development.

Pyrazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The formylamino group in this compound adds functional diversity, enhancing its potential for bioactivity. Recent studies have highlighted the role of such compounds in anti-inflammatory, antitumor, and antimicrobial activities, making them valuable candidates for therapeutic interventions.

The molecular structure of 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester consists of a pyrazole ring fused with an amino group substituted by a formyl moiety and a carboxylic acid ethyl ester group. This unique combination of functional groups contributes to its chemical reactivity and biological interactions. The pyrazole ring serves as a rigid scaffold, while the formylamino group introduces hydrogen bonding capabilities and electron-donating properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also enhance the purity of the final product, which is critical for its application in biological assays.

In terms of applications, 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester has shown promise in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a valuable lead compound for further optimization.

Moreover, this compound has been explored in the context of agrochemicals, where its potential as a herbicide or fungicide is under investigation. The carboxylic acid ethyl ester group plays a crucial role in enhancing its bioavailability and stability under environmental conditions.

Recent research has also focused on the green chemistry aspects of synthesizing this compound, emphasizing the use of renewable feedstocks and minimizing waste generation. Such approaches align with global efforts to promote sustainable chemical practices.

In conclusion, 3-(Formylamino)-1H-pyrazole-4-carboxylic Acid Ethyl Ester represents a versatile molecule with multifaceted applications across various industries. Its structural features and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.

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Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:31055-19-3)Ethyl 5-formylamino-1H-pyrazole-4-carboxylate
LZ0092
Purity:97%
Quantity:100mg
Price ($):Inquiry
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